Cas no 87277-06-3 (2-Chloro-3-hydroxy-4-methoxybenzoic acid)

• Product name: 2-Chloro-3-hydroxy-4-methoxybenzoic acid
• CAS No: 87277-06-3
• MF: C₈H₇O₄Cl
• MW: 202.592
• CID: 2654709
• PubChem ID: 18466876

2-Chloro-3-hydroxy-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-hydroxy-4-methoxybenzoic acid
• SCHEMBL7691123
• DTXSID30594124
• 87277-06-3
• 2-Chloro-3-hydroxy-4-methoxybenzoic acid

• Inchi： InChI=1S/C8H7ClO4/c1-13-5-3-2-4(8(11)12)6(9)7(5)10/h2-3,10H,1H3,(H,11,12)
• InChI Key： QVZPIEIMRVXFFE-UHFFFAOYSA-N
• SMILES： COC1=C(C(=C(C=C1)C(=O)O)Cl)O

Computed Properties

• Exact Mass: 202.0032864g/mol
• Monoisotopic Mass: 202.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų
• XLogP3: 2